Cas no 2228190-92-7 (4-(2,6-difluoro-4-methoxyphenyl)butan-2-ol)

• Product Name: 4-(2,6-difluoro-4-methoxyphenyl)butan-2-ol
• CAS No: 2228190-92-7
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6283654
• PubChem ID: 165766034
• Update Time: 2025-10-24

4-(2,6-difluoro-4-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-4-methoxyphenyl)butan-2-ol
• EN300-1772583
• 2228190-92-7

• Inchi： 1S/C11H14F2O2/c1-7(14)3-4-9-10(12)5-8(15-2)6-11(9)13/h5-7,14H,3-4H2,1-2H3
• InChI Key： QWJYWOSVCXASAS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCC(C)O)F)OC

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,6-difluoro-4-methoxyphenyl)butan-2-ol

4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol: A Comprehensive Overview

4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol, also known by its CAS registry number CAS No. 2228190-92-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butan-2-ol backbone attached to a 2,6-difluoro-4-methoxyphenyl group, which introduces a combination of hydroxyl, methoxy, and fluoro functionalities. These functional groups contribute to the compound's reactivity and bioavailability, making it a promising candidate for various therapeutic interventions.

The synthesis of 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol involves a multi-step process that typically begins with the preparation of the aryl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the phenylbutanol framework. These methods not only enhance yield but also improve the purity of the final product, which is critical for its intended applications.

In terms of physical properties, 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound's stability under physiological conditions has been evaluated, showing minimal degradation over extended periods, which is advantageous for pharmaceutical formulations.

The pharmacological profile of 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, the compound has shown promise in modulating neurodegenerative pathways, making it a candidate for treating conditions such as Alzheimer's disease. Recent research has also explored its role as an antioxidant, where it exhibits significant radical scavenging activity comparable to established antioxidants like vitamin C.

In terms of applications, 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol finds utility in both academic research and industrial settings. Its use as an intermediate in the synthesis of more complex molecules has been documented in several patent filings. Furthermore, its incorporation into drug delivery systems has been investigated due to its ability to enhance drug solubility and permeability.

The environmental impact of 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol has also been a topic of recent interest. Studies have assessed its biodegradability under aerobic and anaerobic conditions, revealing that it undergoes rapid degradation by microbial action. This characteristic aligns with current trends toward sustainable chemistry practices and reduces concerns regarding long-term environmental persistence.

In conclusion, 4-(2,6-Difluoro-4-Methoxyphenyl)Butan-2-Ol, with its unique structural features and versatile functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from pharmaceuticals to materials science. As ongoing studies unravel more about its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.